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Compound Name: 2-Azacyclononanone

Cat. No.: B145865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the experimentally determined

thermochemical properties of 2-Azacyclononanone (also known as ω-octalactam). The data

presented is crucial for understanding the energetic characteristics of this heterocyclic

compound, which is a valuable building block in medicinal chemistry and materials science.

This document summarizes key quantitative data, details the experimental protocols used for

their determination, and provides visualizations of the experimental workflows.

Core Thermochemical Data
The thermochemical properties of 2-Azacyclononanone in its crystalline state have been

determined through precise calorimetric measurements. These values are essential for reaction

engineering, process safety assessments, and computational modeling.

Thermochemical Property Symbol Value (kJ/mol)

Standard Molar Enthalpy of

Formation (cr)
ΔfHₘ°(cr) -348.5 ± 2.4

Standard Molar Enthalpy of

Combustion (cr)
ΔcHₘ°(cr) -4826.9 ± 1.8
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Table 1: Standard Molar Enthalpies of Formation and Combustion of 2-Azacyclononanone at

T = 298.15 K.

Physicochemical Property Value

Molecular Formula C₈H₁₅NO

Molar Mass 141.21 g/mol

Melting Point 74-76 °C

Boiling Point 151 °C at 8 mmHg

Vapor Pressure 0.00802 mmHg at 25 °C[1]

Table 2: General Physicochemical Properties of 2-Azacyclononanone.[1]

Experimental Protocols
The determination of the thermochemical data presented above relies on well-established

calorimetric techniques. The following sections detail the methodologies employed.

Combustion Calorimetry
The standard enthalpy of combustion of 2-Azacyclononanone was determined using a high-

precision bomb calorimeter. This method involves the complete combustion of a known mass of

the substance in a high-pressure oxygen environment.

Apparatus:

A static-bomb calorimeter with a platinum-lined bomb.

A digital thermometer with a resolution of ±0.0001 K.

A certified benzoic acid standard for calorimeter calibration.

Procedure:

A pellet of 2-Azacyclononanone of known mass (approximately 0.5 g) is placed in a

platinum crucible.
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A cotton thread fuse is attached to a platinum ignition wire and positioned in contact with the

pellet.

A small, known amount of distilled water (approximately 1 mL) is added to the bomb to

ensure saturation of the final atmosphere with water vapor.

The bomb is sealed and purged with oxygen before being filled with pure oxygen to a

pressure of 3.04 MPa.

The bomb is then submerged in a precisely measured volume of water in the calorimeter's

isothermal jacket.

The temperature of the water is monitored until a steady state is reached.

The sample is ignited by passing an electric current through the ignition wire.

The temperature of the surrounding water is recorded at regular intervals until a final steady

state is achieved.

The energy equivalent of the calorimeter is determined by burning a certified benzoic acid

standard under identical conditions.

The standard enthalpy of combustion is calculated from the corrected temperature rise, the

energy equivalent of the calorimeter, and corrections for the heat of formation of nitric acid

and the heat of combustion of the cotton fuse.

Differential Scanning Calorimetry (DSC)
While the primary thermochemical data were obtained by combustion calorimetry, Differential

Scanning Calorimetry (DSC) is a crucial technique for determining properties like the enthalpy

of fusion and heat capacity.

Apparatus:

A heat-flux differential scanning calorimeter.

Aluminum crucibles.
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High-purity indium and other standards for temperature and enthalpy calibration.

Procedure:

A small, accurately weighed sample of 2-Azacyclononanone (typically 1-5 mg) is

hermetically sealed in an aluminum crucible.

An empty, sealed aluminum crucible is used as a reference.

The sample and reference crucibles are placed in the DSC cell.

The cell is purged with an inert gas (e.g., nitrogen) to provide a stable atmosphere.

The temperature of the cell is increased at a constant rate (e.g., 10 K/min).

The differential heat flow to the sample and reference is recorded as a function of

temperature.

The enthalpy of fusion is determined by integrating the area of the melting peak.

The heat capacity is determined by measuring the difference in heat flow between the

sample and a sapphire standard over a range of temperatures.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental procedures used to

determine the thermochemical properties of 2-Azacyclononanone.

Caption: Workflow for Combustion Calorimetry.

Caption: Workflow for Differential Scanning Calorimetry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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